Cas no 441290-43-3 (2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate)

• Product Name: 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate
• CAS No: 441290-43-3
• MF: C₂₇H₂₃N₅O₄
• MW: 481.502625703812
• CID: 6529932
• PubChem ID: 4623617
• Update Time: 2025-07-16

2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate
• 4-[6-(anilinocarbonyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-2-methoxyphenyl benzoate
• AKOS002052806
• 2-methoxy-4-(5-methyl-6-(phenylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)phenyl benzoate
• [2-methoxy-4-[5-methyl-6-(phenylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate
• SR-01000445012-1
• SR-01000445012
• F0775-0066
• AKOS021614534
• Oprea1_685660
• 2-methoxy-4-[5-methyl-6-(phenylcarbamoyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl benzoate
• 441290-43-3

• Inchi： 1S/C27H23N5O4/c1-17-23(25(33)31-20-11-7-4-8-12-20)24(32-27(30-17)28-16-29-32)19-13-14-21(22(15-19)35-2)36-26(34)18-9-5-3-6-10-18/h3-16,24H,1-2H3,(H,31,33)(H,28,29,30)
• InChI Key： GUMOIZIASRRDGT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C(NC2C=CC=CC=2)=O)=C(C)NC2=NC=NN12)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 481.17500423g/mol
• Monoisotopic Mass: 481.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate

Professional Introduction to Compound with CAS No. 441290-43-3 and Product Name: 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate

The compound in question, identified by the CAS number 441290-43-3, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate, represents a sophisticated molecular architecture that integrates multiple pharmacophoric moieties. The presence of functional groups such as 2-methoxy, 4-5-methyl, and phenylcarbamoyl underscores its potential as a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The structural motif of 1,2,4-triazolo1,5-apyrimidin embedded within this molecule suggests a rich interaction potential with biological targets. This particular scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding affinities. The benzophenone moiety further enhances its pharmacological profile by contributing to metabolic stability and bioavailability.

In the context of contemporary research, compounds like 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate are being explored for their potential applications in treating a variety of diseases. For instance, studies have demonstrated the efficacy of similar structures in inhibiting key enzymes involved in inflammatory pathways. The phenylcarbamoyl group is particularly noteworthy for its role in enhancing binding interactions with biological targets such as kinases and proteases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mechanisms of this compound. The integration of quantum mechanics and molecular dynamics simulations has provided insights into how the various functional groups interact with biological targets at an atomic level. This information is crucial for optimizing the compound's pharmacokinetic properties and reducing off-target effects.

The pharmacological evaluation of 2-methoxy-4-5-methyl-6-(phenylcarbamoyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylphenyl benzoate has revealed promising results in preclinical studies. Its ability to modulate key signaling pathways has positioned it as a candidate for further development into a therapeutic agent. The compound's unique structural features make it an attractive candidate for combination therapies, where it can synergize with other drugs to achieve enhanced therapeutic outcomes.

In conclusion, the compound with CAS number 441290-43-3 represents a significant advancement in pharmaceutical chemistry. Its intricate molecular design and multifaceted pharmacological properties make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, its potential impact on drug development is bound to grow.